Cas no 103829-06-7 (Benzamide,2-nitro-N-[[[3-nitro-4-[[5-(trifluoromethyl)-2-pyridinyl]oxy]phenyl]amino]carbonyl]-)

• Product Name: Benzamide,2-nitro-N-[[[3-nitro-4-[[5-(trifluoromethyl)-2-pyridinyl]oxy]phenyl]amino]carbonyl]-
• CAS No: 103829-06-7
• MF: C₂₀H₁₂F₃N₅O₇
• MW: 491.333794593811
• CID: 203840
• PubChem ID: 3025521
• Update Time: 2025-04-19

Benzamide,2-nitro-N-[[[3-nitro-4-[[5-(trifluoromethyl)-2-pyridinyl]oxy]phenyl]amino]carbonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide,2-nitro-N-[[[3-nitro-4-[[5-(trifluoromethyl)-2-pyridinyl]oxy]phenyl]amino]carbonyl]-
• 2-nitro-N-[[3-nitro-4-[5-(trifluoromethyl)pyridin-2-yl]oxyphenyl]carbamoyl]benzamide
• Benzamide, 2-nitro-N-(((3-nitro-4-((5-(trifluoromethyl)-2-pyridinyl)oxy)phenyl)amino)carbonyl)-
• SCHEMBL10353863
• DXSZRDRRNLEQHA-UHFFFAOYSA-N
• DTXSID00146078
• 103829-06-7
• N-(2-Nitrobenzoyl)-N'-(4-(5-trifluoromethyl-2-pyridyloxy)-3-nitrophenyl)urea

• Inchi： 1S/C20H12F3N5O7/c21-20(22,23)11-5-8-17(24-10-11)35-16-7-6-12(9-15(16)28(33)34)25-19(30)26-18(29)13-3-1-2-4-14(13)27(31)32/h1-10H,(H2,25,26,29,30)
• InChI Key： DXSZRDRRNLEQHA-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)OC1C=CC(=CC=1[N+](=O)[O-])NC(NC(C1C=CC=CC=1[N+](=O)[O-])=O)=O)(F)F

Computed Properties

• Exact Mass: 491.06896
• Monoisotopic Mass: 491.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 35
• Rotatable Bond Count: 4
• Complexity: 803
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 172Ų

Experimental Properties

• Density: 1.576
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.635
• PSA: 166.6
• LogP: 6.30580